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An In-Depth Technical Guide to 4-Chloro-5-fluoro-2-hydroxybenzaldehyde

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-5-fluoro-2-
hydroxybenzaldehyde, a key halogenated salicylaldehyde derivative. Designed for

researchers, medicinal chemists, and professionals in drug development, this document delves

into the compound's fundamental chemical properties, established synthesis methodologies,

and its strategic applications as a versatile building block in the synthesis of complex molecules

and active pharmaceutical ingredients (APIs). By integrating theoretical principles with

practical, field-proven protocols, this guide serves as an authoritative resource for leveraging

this important chemical intermediate.

Compound Identification and Core Properties
4-Chloro-5-fluoro-2-hydroxybenzaldehyde is a polysubstituted aromatic compound featuring

an aldehyde, a hydroxyl group, a chlorine atom, and a fluorine atom. This unique combination

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2582430#bc-rfq
https://www.benchchem.com/product/b2582430/docs?utm_src=pdf-body#4-chloro-5-fluoro-2-hydroxybenzaldehyde-cas-number
https://www.benchchem.com/product/b2582430/docs?utm_src=pdf-body#4-chloro-5-fluoro-2-hydroxybenzaldehyde-cas-number
https://www.benchchem.com/product/b2582430/docs?utm_src=pdf-body#4-chloro-5-fluoro-2-hydroxybenzaldehyde-cas-number
https://www.benchchem.com/product/b2582430/docs?utm_src=pdf-body#4-chloro-5-fluoro-2-hydroxybenzaldehyde-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2582430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of functional groups makes it a highly valuable intermediate in organic synthesis, particularly in

the construction of heterocyclic systems and other scaffolds relevant to medicinal chemistry.

The CAS Number for 4-Chloro-5-fluoro-2-hydroxybenzaldehyde is 1205551-36-5.[1][2][3]

Chemical Structure
Caption: Molecular Structure of 4-Chloro-5-fluoro-2-hydroxybenzaldehyde.

Physicochemical and Spectroscopic Data
The properties of this compound are critical for its handling, reaction setup, and purification.

Below is a summary of its key characteristics.

Property Value Source

CAS Number 1205551-36-5 [1][2][3]

Molecular Formula C₇H₄ClFO₂ [1][2]

Molecular Weight 174.56 g/mol [1][2]

Physical Form Solid / Crystalline Powder

¹H NMR (CDCl₃)

δ ~7.2-7.5 (m, 2H, Ar-H), 9.8

(s, 1H, -CHO), 11.2 (s, 1H, -

OH)

[4]

¹³C NMR (CDCl₃)
δ ~116-125 (Ar-C), ~153-155

(Ar-C), 195 (C=O)
[4]

¹⁹F NMR (CDCl₃) δ ~-121.5 [4]

Infrared (IR)

~3080 cm⁻¹ (O-H), ~1664

cm⁻¹ (C=O), ~1460 cm⁻¹

(C=C)

[4]

Mass Spec (MS)
M+ = 174 (Calculated Exact

Mass: 173.99)
[4]
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Note: NMR and IR data are based on the closely related isomer 3-chloro-5-

fluorosalicylaldehyde and are provided as representative values.

Synthesis Methodologies: Ortho-Formylation
The synthesis of 4-chloro-5-fluoro-2-hydroxybenzaldehyde typically involves the ortho-

formylation of a corresponding substituted phenol, in this case, 3-chloro-4-fluorophenol. The

hydroxyl group is a potent ortho-, para-director in electrophilic aromatic substitution. Due to

intramolecular hydrogen bonding that stabilizes the transition state, formylation strongly favors

the position ortho to the hydroxyl group.

Two classical and highly effective methods for this transformation are the Reimer-Tiemann

reaction and the Duff reaction.

The Reimer-Tiemann Reaction
The Reimer-Tiemann reaction is a cornerstone method for the ortho-formylation of phenols.[5]

[6][7] It proceeds via an electrophilic aromatic substitution mechanism where the key

electrophile is dichlorocarbene (:CCl₂).

Causality and Mechanistic Insight: The reaction is performed under strongly basic conditions

(e.g., NaOH or KOH), which serves two purposes. First, it deprotonates the phenol to form the

more nucleophilic phenoxide ion.[5][8] Second, it reacts with chloroform (CHCl₃) to generate

the highly reactive dichlorocarbene electrophile.[8][9] The electron-rich phenoxide ring attacks

the electron-deficient carbene, leading to the ortho-substituted intermediate. Subsequent

hydrolysis under basic conditions converts the dichloromethyl group into the final aldehyde

functionality.[5] The preference for ortho-substitution is a hallmark of this reaction for phenols.

Caption: Workflow for the Reimer-Tiemann Synthesis.

Field-Proven Experimental Protocol (Adapted from similar syntheses[4][10]):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3-chloro-4-fluorophenol (1 equivalent) in an aqueous solution of sodium

hydroxide (e.g., 20-40%). The system is biphasic.[9]
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Reagent Addition: Heat the mixture to 60-70°C. Add chloroform (2-3 equivalents) dropwise

over 1 hour while stirring vigorously to ensure adequate mixing between the aqueous and

organic phases.[8]

Reaction: Maintain the mixture at reflux for 3-4 hours. The reaction is often exothermic, so

careful temperature control is necessary.[5]

Workup: After cooling to room temperature, acidify the reaction mixture with dilute

hydrochloric acid (HCl) to a pH of ~4-5. This neutralizes the excess base and protonates the

phenoxide to yield the aldehyde product.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or

dichloromethane (3x).

Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel or by recrystallization to yield pure 4-chloro-5-fluoro-2-
hydroxybenzaldehyde.

The Duff Reaction
The Duff reaction is an alternative formylation method that uses hexamethylenetetramine

(HMTA) as the formylating agent in an acidic medium like acetic acid or trifluoroacetic acid.[11]

[12] It is particularly useful for phenols and other electron-rich aromatic compounds.

Causality and Mechanistic Insight: The reaction proceeds through the generation of an iminium

ion electrophile from HMTA in the acidic environment.[11][12] The phenol attacks this

electrophile, leading to a benzylamine-type intermediate. An intramolecular redox step followed

by acidic hydrolysis liberates the final aldehyde product. While generally considered less

efficient than the Reimer-Tiemann reaction, the Duff reaction avoids the use of chlorinated

solvents and strong bases, which can be advantageous for sensitive substrates.[12][13]

Applications in Research and Drug Development
Halogenated benzaldehydes are critical building blocks in modern pharmaceutical synthesis.

[14][15] The specific arrangement of functional groups in 4-chloro-5-fluoro-2-
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hydroxybenzaldehyde offers multiple reaction handles for constructing more complex

molecular architectures.

Aldehyde Group: This is a versatile functional group that can participate in a wide range of

transformations, including:

Reductive Amination: To form substituted benzylamines.

Wittig Reaction: To create carbon-carbon double bonds.[16]

Condensation Reactions: With amines or hydrazines to form imines, Schiff bases, or

hydrazones, which are common scaffolds in bioactive molecules.[16]

Oxidation: To form the corresponding carboxylic acid.

Hydroxyl Group: Can be alkylated or acylated to introduce different ether or ester

functionalities, modulating properties like solubility and lipophilicity.

Halogen Atoms (Cl and F): The presence of fluorine is particularly significant in drug design

as it can enhance metabolic stability, binding affinity, and membrane permeability. Both

halogens also provide sites for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to

introduce further complexity.

This compound and its derivatives have been investigated for their potential in developing

novel antimicrobial agents.[4]
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Caption: Synthetic utility of the core molecule.

Safety and Handling
As with any laboratory chemical, proper safety precautions are essential when handling 4-
chloro-5-fluoro-2-hydroxybenzaldehyde and its precursors.

Hazard Identification: Based on data for similar halogenated hydroxybenzaldehydes, this

compound should be considered a hazardous substance. Key hazards include:

Skin Irritation (H315): Causes skin irritation.[17]

Serious Eye Irritation (H319): Causes serious eye irritation.[17]

Respiratory Irritation (H335): May cause respiratory irritation.[17]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat.[18]
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Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid

breathing dust.[18] Avoid contact with skin and eyes.[19]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[18]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[18]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[18]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[18]

Conclusion
4-Chloro-5-fluoro-2-hydroxybenzaldehyde is a strategically important chemical intermediate

with a well-defined profile. Its synthesis via established ortho-formylation reactions like the

Reimer-Tiemann method is reliable and scalable. The compound's true value lies in its

polyfunctional nature, which provides a robust platform for the synthesis of diverse and

complex molecules targeted for pharmaceutical and materials science applications. A thorough

understanding of its properties, synthesis, and handling is crucial for any scientist aiming to

incorporate this versatile building block into their research and development programs.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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